5-(2,6-Dioxopiperidin-3-ylidene)pentanal
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Overview
Description
5-(2,6-Dioxopiperidin-3-ylidene)pentanal is a chemical compound with a unique structure that includes a piperidine ring and an aldehyde group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(2,6-Dioxopiperidin-3-ylidene)pentanal typically involves the reaction of piperidine derivatives with aldehydes under controlled conditions. One common method involves the use of a piperidine derivative and an aldehyde in the presence of a catalyst to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound .
Chemical Reactions Analysis
Types of Reactions
5-(2,6-Dioxopiperidin-3-ylidene)pentanal can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form carboxylic acids.
Reduction: The compound can be reduced to form alcohols.
Substitution: The piperidine ring can undergo substitution reactions with various reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Reagents like halogens and nucleophiles can be used under appropriate conditions.
Major Products Formed
Oxidation: Carboxylic acids.
Reduction: Alcohols.
Substitution: Various substituted piperidine derivatives.
Scientific Research Applications
5-(2,6-Dioxopiperidin-3-ylidene)pentanal has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential role in modulating biological pathways.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 5-(2,6-Dioxopiperidin-3-ylidene)pentanal involves its interaction with specific molecular targets and pathways. It may act by modulating the activity of enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
- 2-(2,6-Dioxopiperidin-3-yl)-5-(piperidin-4-yl)isoindole-1,3-dione
- Substituted N-(2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)arylsulfonamide analogs
Uniqueness
5-(2,6-Dioxopiperidin-3-ylidene)pentanal is unique due to its specific structure, which allows it to participate in a variety of chemical reactions and interact with different molecular targets. This makes it a valuable compound for research and industrial applications .
Properties
CAS No. |
138480-36-1 |
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Molecular Formula |
C10H13NO3 |
Molecular Weight |
195.21 g/mol |
IUPAC Name |
5-(2,6-dioxopiperidin-3-ylidene)pentanal |
InChI |
InChI=1S/C10H13NO3/c12-7-3-1-2-4-8-5-6-9(13)11-10(8)14/h4,7H,1-3,5-6H2,(H,11,13,14) |
InChI Key |
WNBPKNVTCOYHHQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)NC(=O)C1=CCCCC=O |
Origin of Product |
United States |
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